Cas no 56601-68-4 (ethyl 4-pyridin-4-yl-1,3-thiazole-2-carboxylatehydrobromide)

• Product Name: ethyl 4-pyridin-4-yl-1,3-thiazole-2-carboxylatehydrobromide
• CAS No: 56601-68-4
• MF: C₁₁H₁₁BrN₂O₂S
• MW: 315.186240434647
• MDL: MFCD21362333
• CID: 4652132
• PubChem ID: 71305470
• Update Time: 2025-10-30

ethyl 4-pyridin-4-yl-1,3-thiazole-2-carboxylatehydrobromide Chemical and Physical Properties

Names and Identifiers

• Ethyl4-(pyridin-4-yl)thiazole-2-carboxylatehydrobromide
• 4-PYRIDIN-4-YL-THIAZOLE-2-CARBOXYLIC ACID ETHYL ESTER HYDROBROMATE
• DB-430148
• 56601-68-4
• ethyl 4-pyridin-4-yl-1,3-thiazole-2-carboxylate;hydrobromide
• Ethyl 4-(pyridin-4-yl)thiazole-2-carboxylate hydrobromide
• AS-76083
• ethyl 4-pyridin-4-yl-1,3-thiazole-2-carboxylatehydrobromide

• MDL： MFCD21362333
• Inchi： 1S/C11H10N2O2S.BrH/c1-2-15-11(14)10-13-9(7-16-10)8-3-5-12-6-4-8;/h3-7H,2H2,1H3;1H
• InChI Key： UJOZWZYKRREPOU-UHFFFAOYSA-N
• SMILES： C(C1SC=C(C2=CC=NC=C2)N=1)(=O)OCC.Br

Computed Properties

• Exact Mass: 313.97246g/mol
• Monoisotopic Mass: 313.97246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3Ų

Additional information on ethyl 4-pyridin-4-yl-1,3-thiazole-2-carboxylatehydrobromide

Comprehensive Overview of Ethyl 4-Pyridin-4-yl-1,3-thiazole-2-carboxylate Hydrobromide (CAS No. 56601-68-4)

Ethyl 4-pyridin-4-yl-1,3-thiazole-2-carboxylate hydrobromide (CAS No. 56601-68-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the thiazole family, which is known for its diverse biological activities. The presence of both pyridine and thiazole rings in its structure makes it a promising candidate for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like ethyl 4-pyridin-4-yl-1,3-thiazole-2-carboxylate hydrobromide has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, topics frequently searched in scientific databases. The compound's CAS number 56601-68-4 is often used as a key identifier in patent literature and academic papers, highlighting its relevance in cutting-edge research.

The synthesis of ethyl 4-pyridin-4-yl-1,3-thiazole-2-carboxylate hydrobromide typically involves multi-step organic reactions, including condensation and cyclization processes. Its hydrobromide salt form enhances solubility, making it more suitable for biological testing. This aspect is crucial for researchers exploring its pharmacokinetic properties, a hot topic in drug development circles.

From an industrial perspective, the compound's stability and reactivity profile make it valuable for high-throughput screening (HTS) programs. Many pharmaceutical companies are investing in thiazole derivatives due to their potential in treating diseases like cancer and infectious disorders. The pyridin-4-yl moiety in this compound is particularly noteworthy, as it often contributes to improved binding affinity in target proteins.

Environmental and safety considerations are also critical when working with ethyl 4-pyridin-4-yl-1,3-thiazole-2-carboxylate hydrobromide. While not classified as hazardous under standard regulations, proper handling protocols are essential to ensure workplace safety. This aligns with the growing trend of green chemistry practices, a frequently searched topic among chemists and industry professionals.

Analytical characterization of this compound typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the purity and identity of the material, which is vital for reproducibility in research. The compound's crystalline structure has also been studied using X-ray diffraction, providing insights into its molecular interactions.

In the context of intellectual property, CAS 56601-68-4 appears in several patent applications related to small molecule therapeutics. This reflects the commercial potential of such compounds in the competitive pharmaceutical market. Startups and established companies alike are exploring thiazole-based drugs as potential breakthrough therapies.

The future outlook for ethyl 4-pyridin-4-yl-1,3-thiazole-2-carboxylate hydrobromide appears promising, with ongoing studies investigating its mechanism of action and potential therapeutic applications. As computational chemistry and AI-assisted drug design gain traction, compounds like this are likely to see increased attention from both academic and industrial researchers.